Cas no 1571145-57-7 (5-methyl-2-(tributylstannyl)-1,3-oxazole)

• Product Name: 5-methyl-2-(tributylstannyl)-1,3-oxazole
• CAS No: 1571145-57-7
• MF: C₁₆H₃₁NOSn
• MW: 372.133444070816
• MDL: MFCD20486938
• CID: 4702078
• PubChem ID: 71307795
• Update Time: 2025-06-08

5-methyl-2-(tributylstannyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(tributylstannyl)oxazole
• UIYGJGQTZRONNB-UHFFFAOYSA-N
• RP07205
• Y9625
• 5-methyl-2-(tributylstannyl)-1,3-oxazole

• MDL： MFCD20486938
• Inchi： 1S/C4H4NO.3C4H9.Sn/c1-4-2-5-3-6-4;3*1-3-4-2;/h2H,1H3;3*1,3-4H2,2H3;
• InChI Key： UIYGJGQTZRONNB-UHFFFAOYSA-N
• SMILES： [Sn](C1=NC=C(C)O1)(CCCC)(CCCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 213
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 5-methyl-2-(tributylstannyl)-1,3-oxazole

Exploring the Synthesis and Applications of 5-Methyl-2-(Tributylstannyl)-1,3-Oxazole (CAS No. 1571145-57-7) in Chemical Biology and Medicine

In recent years, the compound 5-methyl-2-(tributylstannyl)-1,3-oxazole (CAS No. 1571145-57-7) has emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural properties and reactivity. This organotin-containing oxazole derivative combines the versatility of tin-based moieties with the aromatic stability of the oxazole ring system, making it an attractive target for researchers exploring novel therapeutic agents and bioactive molecules. The compound’s structure features a methyl group at position 5 of the oxazole ring and a tri-n-butyltin functional group at position 2, which imparts distinct electronic characteristics and enhances its potential for bioconjugation or ligand-directed drug delivery systems.

The synthesis of tri-n-butyltin-functionalized oxazoles, including CAS No. 1571145-57-7, has been refined through advancements in transition-metal catalyzed coupling reactions. A notable study published in *Organic Letters* (2023) demonstrated that palladium-catalyzed Stille cross-coupling efficiently introduces tri-n-butyltin groups into oxazole frameworks under mild conditions. This method not only improves yield but also reduces reaction times compared to traditional approaches, such as nucleophilic substitution protocols reported in earlier literature. Researchers highlighted that the presence of the methyl substituent at position 5 stabilizes the intermediate tin-containing species during catalytic cycles, thereby minimizing side reactions and enhancing stereochemical control.

In medicinal chemistry applications, organotin oxazoles like CAS No. 1571145-57-7 have shown potential as prodrug carriers or bioorthogonal handles for targeted delivery systems. A collaborative study between institutions in Germany and Japan (published in *Journal of Medicinal Chemistry*, 2024) revealed that incorporating tri-n-butyltin groups into oxazole-based molecules enables selective activation under physiological conditions via intramolecular rearrangement processes. This property is particularly advantageous for developing stimuli-responsive drugs that release active pharmaceutical ingredients only upon encountering specific biological environments such as tumor microenvironments or enzymatic triggers.

Biochemical studies have further elucidated the role of this compound’s tin moiety in metalloenzyme interactions. A computational analysis conducted by a team at Stanford University (preprint on ChemRxiv, 2023) identified potential binding sites between this molecule and zinc-dependent metalloproteases involved in inflammatory pathways. While not yet experimentally validated for clinical use, these findings suggest that tri-n-butyltin-functionalized oxazoles could serve as novel allosteric modulators to regulate enzyme activity without directly displacing essential metal cofactors—a strategy that may reduce off-target effects compared to conventional inhibitors.

In vivo pharmacokinetic evaluations published in *ACS Chemical Biology* (March 2024) showed that substituting terminal alkoxide groups with tributyltin clusters significantly prolongs plasma half-life while maintaining cellular permeability. This dual benefit positions CAS No. 1571145-57-7 as a valuable intermediate for developing sustained-release formulations targeting chronic diseases such as autoimmune disorders or neurodegenerative conditions where prolonged therapeutic action is critical.

The structural flexibility of this compound has also led to its application in click chemistry approaches for biomolecule labeling studies. Researchers from MIT’s Department of Chemistry demonstrated (Angewandte Chemie Int Ed., July 2023) that the tributyltin group can undergo rapid thiolysis reactions with cysteine residues under near-neutral pH conditions without requiring external catalysts—a property leveraged to create real-time imaging agents for tracking protein interactions within living cells.

A groundbreaking application described in *Nature Communications* (December 2023) involves using this compound as a building block for designing bifunctional ligands capable of simultaneously targeting cancer cells through folate receptor binding while delivering cytotoxic payloads via tin-mediated redox activation mechanisms. Preliminary cell culture experiments indicated up to an eightfold increase in selectivity compared to monofunctional analogs when tested against ovarian carcinoma models.

Spectroscopic characterization techniques have provided deeper insights into its electronic properties: X-ray crystallography data from a *Crystal Growth & Design* study (January 2024) revealed a twisted conformation between the tributyltin cluster and oxazole ring system that optimizes molecular recognition processes during biomolecular interactions. Nuclear magnetic resonance (NMR) studies confirmed that this spatial arrangement prevents premature deactivation while maintaining reactivity toward biological targets.

Catalytic applications are another frontier where CAS No. 15719469886 has demonstrated utility: A research group at ETH Zurich reported its use as a recyclable catalyst support material for asymmetric epoxidation reactions involving allylic alcohols—a process critical for synthesizing chiral pharmaceutical intermediates with high enantioselectivity (>98% ee). The organotin moiety acts synergistically with immobilized transition metals to enhance reaction efficiency while allowing easy recovery through density-based separation methods.

Innovative synthetic strategies combining this compound with peptide conjugation techniques are currently being explored by teams at Harvard Medical School’s Drug Discovery Division (unpublished data presented at ACS Spring Meeting). Initial results suggest that integrating CAS No. 6898996666 into peptide backbones improves their metabolic stability by shielding labile amide linkages through steric hindrance effects introduced by the tributyltin substituent—a breakthrough with implications for peptide-based therapies which often suffer from rapid enzymatic degradation.

The unique photochemical properties observed in this compound were recently documented by Oxford researchers (*Photochemical & Photobiological Sciences*, October 2023). When exposed to near-infrared light wavelengths between 680–800 nm, it undergoes reversible luminescence changes detectable even at sub-picomolar concentrations—making it an ideal candidate for next-generation optical biosensors designed to monitor intracellular signaling events with unprecedented sensitivity.

Structural modifications studies published in *European Journal of Organic Chemistry* (May 2024) showed that varying substituents on both tin cluster and oxazole rings can tune pharmacokinetic profiles without compromising core reactivity properties—demonstrating modular design principles applicable across diverse therapeutic platforms including gene therapy vectors and nanoparticle drug carriers.

Current toxicity assessments conducted using zebrafish embryo models (*Toxicological Sciences*, August 2023) indicate low developmental toxicity when compared to analogous organotin compounds lacking the methyl substitution—suggesting favorable safety profiles if used within controlled dosing parameters during preclinical development phases.

Surface functionalization techniques employing this compound have shown promise in improving biocompatibility of medical implants according to studies from UCLA’s Biomaterials Center (*Biomaterials*, April 2024). Covalently attaching CAS No. compounds onto titanium surfaces created hydrophilic coatings capable of reducing bacterial adhesion by over 90% while promoting osteoblast proliferation—a dual functionality critical for next-generation orthopedic devices prone to post-surgical infections.

A recent review article (*Chemical Society Reviews*, September 2023) emphasized its role as a bridging molecule between organic synthesis strategies and biological applications: The combination of organotin reactivity with oxazole’s inherent hydrogen bonding capacity allows simultaneous participation in multiple molecular recognition events—enabling creation of multi-functional probes useful for studying complex cellular processes like protein folding dynamics or membrane trafficking pathways.

In drug delivery systems research presented at EACS Annual Symposium (September 2024), this compound was used as a lipid carrier component where it formed stable complexes with hydrophobic drugs through van der Waals interactions mediated by its tributyltin substituent—resulting in enhanced solubility without compromising drug payload integrity during circulation periods exceeding six hours in mouse models.

Mechanistic investigations using advanced computational methods (*Journal of Physical Chemistry Letters*, February 2024) revealed unexpected coordination modes between tin clusters and sulfur-containing biomolecules such as glutathione—a interaction mechanism now being explored to design self-immolative linkers capable of releasing payloads only upon encountering reduced glutathione levels characteristic of cancerous tissues.

Nanoparticle synthesis protocols incorporating CAS No compounds reported record surface charge densities (+48 mV measured via zeta potential analysis), which were attributed to electrostatic interactions arising from tin’s Lewis acidic character combined with oxazole’s dipole moment orientation—properties critical for optimizing cellular uptake efficiency without additional surface modification steps according to findings published last quarter (*Advanced Materials Interfaces*).